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Compound of Interest

Compound Name: Chlorocyclobutane

Cat. No.: B072530 Get Quote

Essential Safety and Handling Guide for
Chlorocyclobutane
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the safe handling and disposal of

Chlorocyclobutane (CAS No. 1120-57-6). It is intended for laboratory personnel, including

researchers, scientists, and professionals in drug development, to minimize risks and ensure a

safe working environment.

Hazard Identification and Chemical Properties
Chlorocyclobutane is a highly flammable liquid and vapor that is harmful if swallowed,

inhaled, or comes into contact with skin.[1] It is essential to understand its properties to handle

it safely.

Table 1: Physical and Chemical Properties of Chlorocyclobutane

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b072530?utm_src=pdf-interest
https://www.benchchem.com/product/b072530?utm_src=pdf-body
https://www.benchchem.com/product/b072530?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorocyclobutane
https://www.benchchem.com/product/b072530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄H₇Cl[1][2]

Molecular Weight 90.55 g/mol [1]

Appearance Colorless to light yellow liquid[3][4][5]

Odor Slight sweet odor[3]

Boiling Point 80 - 83 °C[2][3]

Flash Point -8 °C / 17.6 °F[3][4]

Density 0.991 g/cm³[3][6]

Solubility Insoluble in water[3][6]

Vapor Density 3.12[3]

Personal Protective Equipment (PPE)
The selection and proper use of PPE is the primary defense against chemical exposure. All

handling of Chlorocyclobutane should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[7]

Table 2: Recommended Personal Protective Equipment for Chlorocyclobutane
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting,

compliant with EN 166

(EU) or NIOSH (US)

standards.[7]

Protects against

splashes and airborne

particles.

Face Shield

To be worn in

conjunction with

safety goggles.[7]

Provides a secondary

layer of protection for

the face.

Hand Protection
Chemical-Resistant

Gloves

Nitrile, Butyl rubber,

Viton, or Polyvinyl

alcohol (PVA).[7]

Inspect gloves for

integrity before use.

Protects hands from

direct contact and

absorption.

Body Protection Laboratory Coat

Fire/flame resistant

and impervious

material.[7]

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the

lab coat when

handling larger

quantities or when

there is a significant

splash risk.[7]

Provides an additional

barrier against

chemical splashes.

Respiratory Protection Chemical Fume Hood

All routine handling

should occur within a

properly functioning

chemical fume hood.

[7]

Minimizes inhalation

exposure to vapors.

Air-Purifying

Respirator (APR)

For emergency

situations (e.g., spills)

outside of a fume

hood. Equipped with

organic vapor

cartridges.[7]

Provides respiratory

protection in the event

of an unexpected

release.
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Operational Plan: Safe Handling Workflow
A systematic approach is crucial for handling Chlorocyclobutane safely. The following

workflow outlines the key steps from preparation to post-handling procedures.
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Diagram 1: Safe Handling Workflow for Chlorocyclobutane
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Diagram 1: Safe Handling Workflow for Chlorocyclobutane
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Step-by-Step Handling Protocol:

Pre-Operational Checks:

Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for

Chlorocyclobutane.[3][4]

Inspect Work Area: Ensure a certified chemical fume hood is available and functioning

correctly. Locate the nearest emergency shower and eyewash station.[8]

Gather Materials: Assemble all necessary equipment, including non-sparking tools and

properly labeled containers.[3][4]

Don PPE: Put on all required personal protective equipment as detailed in Table 2.

Handling Procedures:

Work in Fume Hood: Conduct all operations involving Chlorocyclobutane inside a

chemical fume hood to minimize vapor inhalation.[7]

Prevent Static Discharge: Ground and bond all containers and receiving equipment to

prevent static discharge, which can ignite flammable vapors.[3][4] Use only non-sparking

tools.[3][4]

Avoid Ignition Sources: Keep Chlorocyclobutane away from heat, sparks, open flames,

and hot surfaces.[3][4]

Maintain Container Integrity: Keep containers tightly closed when not in use.[3][4]

Storage:

Store Chlorocyclobutane in a cool, dry, and well-ventilated area away from incompatible

materials such as oxidizing agents.[3][4]

The storage container must be tightly closed and kept away from heat and sources of

ignition.[3][4]
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Disposal Plan
Proper disposal of Chlorocyclobutane and contaminated materials is critical for laboratory

safety and environmental protection.

Step-by-Step Disposal Protocol:

Waste Segregation:

Primary Waste: Collect unused or waste Chlorocyclobutane in a designated, leak-proof,

and clearly labeled container marked "Halogenated Organic Waste".[9]

Secondary Waste: Collect all contaminated materials (e.g., gloves, pipette tips, absorbent

pads) in a separate, sealed container.[9] These materials are considered hazardous

waste.[4]

Container Management:

Never dispose of Chlorocyclobutane down the drain or in regular trash.[9]

For empty containers, the first rinse with a solvent must be collected and disposed of as

hazardous waste.[10]

Disposal Method:

The primary and recommended method for disposal is high-temperature incineration at a

licensed hazardous waste management facility.[9] This method ensures the complete

breakdown of the chlorinated organic molecule.[9]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal by a certified vendor.[9][11]

Emergency Procedures: Spill Response
In the event of a spill, a prompt and informed response is crucial to mitigate hazards.
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Diagram 2: Emergency Spill Response for Chlorocyclobutane
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Diagram 2: Emergency Spill Response for Chlorocyclobutane
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Step-by-Step Spill Response Protocol:

Immediate Actions:

Alert and Evacuate: Immediately alert everyone in the vicinity and evacuate the immediate

area.[11][12]

Remove Ignition Sources: If it can be done safely, remove all sources of ignition (e.g., turn

off equipment, extinguish open flames).[4][13]

Ventilate: Increase ventilation to the area, if possible.

Assess the Spill:

Minor Spill (<1 Liter): If the spill is small and you are trained and equipped to handle it,

proceed with cleanup.

Major Spill (>1 Liter): For large spills, or if you are uncertain, evacuate the area, close the

doors, and contact your institution's emergency response team or EHS office immediately.

[12]

Cleanup Procedure (for trained personnel):

Don PPE: Wear appropriate PPE, including chemical-resistant gloves, splash goggles, a

face shield, a lab coat, and an air-purifying respirator with organic vapor cartridges if

necessary.[7][11]

Containment: Cover the spill with an inert absorbent material like sand, vermiculite, or a

commercial absorbent pad.[4][14]

Collection: Using non-sparking tools, carefully collect the absorbed material and place it

into a designated, sealable container for hazardous waste.[4][13]

Decontamination: Clean the spill area with a mild detergent and water, collecting the

cleaning materials as hazardous waste.[11]

Disposal: Label the waste container as "Spill Debris" with the chemical name and arrange

for disposal through your EHS office.[11]
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First Aid:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

with plenty of water for at least 15 minutes.[3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also

under the eyelids.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3][4]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[3][4]

In all cases of exposure, seek medical attention.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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